Cas no 93747-89-8 (3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride)

• Product Name: 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride
• CAS No: 93747-89-8
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6782148
• PubChem ID: 13376844
• Update Time: 2025-06-09

3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• CHEMBL538594
• SCHEMBL5969871
• 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride
• 93747-89-8
• CS-0128210

• Inchi： 1S/C9H11NO.ClH/c10-7-5-4-6-2-1-3-8(11)9(6)7;/h1-3,7,11H,4-5,10H2;1H
• InChI Key： UGKNMTMPSNKFMK-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC2=C1C(CC2)N

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride

Introduction to 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride (CAS No. 93747-89-8)

3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 93747-89-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the indole derivative family, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The structural framework of 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride incorporates a hydrochloride salt form, which enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.

The indole core in 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride is a key structural feature that contributes to its unique chemical properties and biological interactions. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter synthesis, immune response modulation, and anti-inflammatory effects. The presence of both an amino group and a hydroxyl group in the molecule further expands its potential applications, as these functional groups can participate in hydrogen bonding and other interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in the development of novel therapeutic agents. Researchers have been particularly interested in exploring the pharmacological properties of compounds that mimic or modulate the activity of endogenous indole neurotransmitters such as serotonin and melatonin. 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride has emerged as a promising candidate in this context due to its structural similarity to these bioactive molecules.

In vitro studies have demonstrated that 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride exhibits notable pharmacological effects. For instance, preliminary research suggests that this compound may possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to interact with serotonin receptors has prompted investigations into its potential role in treating neurological disorders such as depression and anxiety. These findings underscore the compound's significance as a lead molecule for further drug discovery efforts.

The synthesis of 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the indene scaffold through cyclization reactions, followed by functional group modifications to introduce the amino and hydroxyl groups. The final step involves converting the free base into its hydrochloride salt form to improve stability and solubility. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis pathway and enhance efficiency.

The pharmacokinetic profile of 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride is another critical aspect that has been examined in recent studies. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preliminary pharmacokinetic studies indicate that 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride exhibits favorable absorption rates when administered orally or intravenously. Its metabolism appears to involve cytochrome P450 enzymes, which are responsible for metabolizing many pharmaceutical compounds. Further research is needed to fully elucidate its metabolic pathways and identify any potential drug-drug interactions.

The safety profile of 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride has also been a focus of recent investigations. Acute toxicity studies have shown that the compound is well-tolerated at moderate doses but may cause mild gastrointestinal discomfort at higher concentrations. Long-term toxicity studies are ongoing to assess any potential chronic adverse effects. These studies are crucial for ensuring that the compound is safe for clinical use if it progresses to human trials.

The therapeutic applications of 3-Amino-2,3-dihydro-1H-inden-4-ol hydrochloride are diverse and span multiple disease areas. Beyond its potential anti-inflammatory and neurological effects, researchers are exploring its role in treating metabolic disorders and cancer. The indole derivative structure suggests that it may interact with enzymes involved in glucose metabolism and cell proliferation, making it a candidate for developing treatments for type 2 diabetes and certain types of cancer. These explorations highlight the broad therapeutic potential of this compound.

In conclusion,3-Amino - 2 , 3 - dihydro - 1 H - inden - 4 - ol hydrochloride (CAS No. 93747 - 89 - 8) represents a significant advancement in pharmaceutical chemistry with promising applications across various therapeutic areas. Its unique structural features and demonstrated biological activities make it a valuable compound for further research and development. As scientists continue to uncover new insights into its pharmacological properties, 3 - Amino - 2 , 3 - dihydro - 1 H - inden - 4 - ol hydrochloride is poised to play a crucial role in shaping future treatments for complex diseases.